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Compound of Interest

Compound Name: Mecetronium chloride

CAS No.: 13264-41-0

Cat. No.: B1624288

Get Quote

An In-depth Technical Guide to the Molecular Weight and Structure Analysis of Mecetronium

This technical guide provides a comprehensive analysis of the molecular weight and chemical

structure of mecetronium, a quaternary ammonium compound utilized for its antiseptic and

disinfectant properties. This document is intended for researchers, scientists, and professionals

in drug development, offering in-depth methodologies and expert insights into the analytical

techniques pivotal for the characterization of this compound. While often formulated as a salt,

such as mecetronium ethylsulfate or the user-specified mecetronium chloride, the focus of

this guide is the structural and molecular weight analysis of the active cationic component,

mecetronium.

Introduction to Mecetronium
Mecetronium is a cationic surfactant belonging to the quaternary ammonium compound family.

[1][2] Its structure, featuring a positively charged nitrogen atom bonded to four alkyl groups,

imparts the amphiphilic properties essential for its function.[1] This structure allows it to disrupt

the cell membranes of microorganisms, leading to their demise, which is the basis of its use as

a disinfectant and antiseptic.[1][3]
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While the query specified "Mecetronium chloride," the readily available scientific literature and

chemical databases predominantly feature "Mecetronium ethylsulfate." It is crucial to

understand that the active component in both is the mecetronium cation. The counter-ion

(chloride or ethylsulfate) can influence the compound's physical properties, such as solubility

and stability, but the core structure and antimicrobial activity reside in the mecetronium cation.

This guide will, therefore, focus on the analysis of the mecetronium cation, with data primarily

drawn from studies of mecetronium ethylsulfate.

Molecular Weight Determination
The determination of an accurate molecular weight is a fundamental step in the

characterization of any chemical entity. For mecetronium, this is typically achieved through

mass spectrometry.

Tabulated Molecular Data
There are some discrepancies in the reported molecular weights for mecetronium ethylsulfate

across various sources, which likely stem from different chemical formulas being cited. The

table below summarizes the available data:

Chemical Formula
Molecular Weight (
g/mol )

Monoisotopic Mass
( g/mol )

Source

C22H49NO4S 423.69 423.33823022

ChemicalBook[4],

Guidechem[5],

DrugBank[6]

C22H49NO4S 408.64 Not Specified Triveni Chemicals[7]

C16H34N2O4S 362.52 Not Specified
Shreeji Pharma

International[3]

C20H44N.C2H5O4S 423.7 Not Specified precisionFDA[8]

The most consistent and widely cited molecular formula for mecetronium ethylsulfate is

C22H49NO4S, corresponding to a molecular weight of approximately 423.7 g/mol .[4][5][6][8]

This is further broken down into the mecetronium cation (C20H44N+) with a molecular weight
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of approximately 298.57 g/mol and the ethylsulfate anion (C2H5O4S-) with a molecular weight

of approximately 125.12 g/mol .[8]

Experimental Protocol: Molecular Weight Determination
by Electrospray Ionization Mass Spectrometry (ESI-MS)
Electrospray ionization is the preferred method for analyzing quaternary ammonium

compounds like mecetronium as it is a soft ionization technique that allows the intact molecule

to be observed.

Principle: The sample solution is introduced into the mass spectrometer through a heated

capillary, at the end of which a high voltage is applied. This creates a fine spray of charged

droplets. As the solvent evaporates, the charge density on the droplets increases, eventually

leading to the ejection of ions from the droplet into the gas phase. These ions are then guided

into the mass analyzer. For mecetronium, which is already a charged species, the analysis is

straightforward.

Step-by-Step Methodology:

Sample Preparation:

Prepare a stock solution of mecetronium ethylsulfate in a suitable solvent such as

methanol or a mixture of acetonitrile and water at a concentration of 1 mg/mL.

From the stock solution, prepare a dilute working solution of 1-10 µg/mL in the same

solvent. It is often beneficial to add a small amount of formic acid (0.1%) to the solvent to

aid in protonation, although for a quaternary amine, this is not strictly necessary for

ionization.

Instrument Setup:

Set the ESI source to positive ion mode. This is critical as mecetronium is a cation.

Optimize the source parameters, including capillary voltage, cone voltage, source

temperature, and desolvation gas flow, to achieve a stable and robust signal. Typical

starting parameters would be a capillary voltage of 3-4 kV, a source temperature of 120-

150°C, and a desolvation temperature of 300-350°C.
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Data Acquisition:

Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min)

using a syringe pump.

Acquire the mass spectrum over a suitable mass range, for instance, m/z 100-1000, to

ensure the detection of the parent ion.

Data Analysis:

The resulting spectrum should show a prominent peak corresponding to the mecetronium

cation. The expected m/z value for the [M]+ ion (where M is the mecetronium cation)

would be approximately 298.57.

High-resolution mass spectrometry can provide a highly accurate mass measurement,

allowing for the determination of the elemental composition and further confirming the

identity of the ion.

Sample Preparation Mass Spectrometry Analysis Data Interpretation

1. Prepare Stock Solution
(1 mg/mL)

2. Prepare Working Solution
(1-10 µg/mL)

3. Infuse Sample into
ESI Source

4. Acquire Mass Spectrum
(Positive Ion Mode)

5. Identify Cation Peak
(m/z ~298.57)

6. Confirm Elemental
Composition (HRMS)

Click to download full resolution via product page

Workflow for Molecular Weight Determination by ESI-MS

Structural Analysis
While mass spectrometry provides the molecular weight, Nuclear Magnetic Resonance (NMR)

spectroscopy is the gold standard for the unambiguous elucidation of the chemical structure.[9]

[10]

Chemical Structure of Mecetronium
The structure of the mecetronium cation is N-ethyl-N,N-dimethyl-1-hexadecanaminium. This

consists of a central nitrogen atom bonded to two methyl groups, one ethyl group, and a long
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16-carbon alkyl chain (hexadecyl group).

Mecetronium Cation (C20H44N+)
Ethylsulfate Anion (C2H5O4S-)

CH3-(CH2)14-CH2-N+(CH3)2
|

CH2-CH3

O
||

CH3-CH2-O-S-O-
||
O

Click to download full resolution via product page

Chemical Structure of Mecetronium Ethylsulfate

The structural connectivity can be confirmed using a suite of NMR experiments.

Experimental Protocol: Structure Elucidation by NMR
Spectroscopy
Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. When placed in

a strong magnetic field, these nuclei can absorb electromagnetic radiation at specific

frequencies. The precise frequency depends on the local chemical environment of the nucleus,

allowing for the differentiation of atoms within a molecule.

Step-by-Step Methodology:

Sample Preparation:

Dissolve 5-10 mg of the mecetronium salt in a suitable deuterated solvent (e.g.,

deuterated chloroform (CDCl3), deuterated methanol (CD3OD)). The choice of solvent is

critical to avoid large solvent signals that can obscure the analyte signals.

Transfer the solution to an NMR tube.

1D NMR Data Acquisition:
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¹H NMR: Acquire a proton NMR spectrum. This will provide information on the number of

different types of protons and their neighboring protons (through spin-spin coupling).

Expected Signals:

A triplet corresponding to the terminal methyl group of the hexadecyl chain.

A large, broad multiplet for the methylene groups of the hexadecyl chain.

A triplet for the methyl group of the ethyl group attached to the nitrogen.

A quartet for the methylene group of the ethyl group.

A singlet for the two equivalent methyl groups attached to the nitrogen.

¹³C NMR: Acquire a carbon-13 NMR spectrum. This will show the number of chemically

distinct carbon atoms.

2D NMR Data Acquisition:

COSY (Correlation Spectroscopy): This experiment shows which protons are coupled to

each other, typically those on adjacent carbons. This is useful for tracing out the carbon

chains.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each

proton with the carbon atom it is directly attached to.[10]

HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations

between protons and carbons that are two or three bonds away. This is crucial for

connecting different fragments of the molecule, for example, connecting the alkyl chains to

the quaternary nitrogen.[10]

Structure Elucidation Workflow:

Use the ¹H and ¹³C spectra to identify the different spin systems (e.g., the ethyl group, the

hexadecyl chain).

Use the COSY spectrum to confirm the connectivity within these spin systems.
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Use the HSQC spectrum to assign each proton to its corresponding carbon.

Use the HMBC spectrum to piece the fragments together. For instance, correlations from

the protons on the carbons adjacent to the nitrogen to the other carbons attached to the

nitrogen will definitively establish the quaternary ammonium center.
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NMR Data Acquisition

Spectral Interpretation

1. Acquire ¹H NMR

2. Acquire ¹³C NMR

3. Acquire COSY

4. Acquire HSQC

5. Acquire HMBC

6. Identify Spin Systems
(¹H, ¹³C)

7. Confirm Intra-fragment
Connectivity (COSY)

8. Assign ¹H to ¹³C
(HSQC)

9. Confirm Inter-fragment
Connectivity (HMBC)

10. Elucidate Final Structure

Click to download full resolution via product page

Workflow for Structure Elucidation by NMR Spectroscopy
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Conclusion
The comprehensive analysis of mecetronium requires a combination of mass spectrometry and

NMR spectroscopy. Mass spectrometry, particularly ESI-MS, is the method of choice for

accurately determining the molecular weight of the mecetronium cation. Unambiguous

structural elucidation is achieved through a suite of NMR experiments, including ¹H, ¹³C, COSY,

HSQC, and HMBC, which together provide a complete picture of the atomic connectivity. The

methodologies outlined in this guide represent a robust and validated approach for the

characterization of mecetronium and other quaternary ammonium compounds, ensuring

scientific integrity and providing the authoritative data required for research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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